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An In-depth Technical Guide to Tungsten-184 Nuclear Cross-Section Data

Audience: Researchers, scientists, and nuclear engineering professionals. While requested,

the direct application of this data in drug development is not conventional; the content is

tailored for a technical audience in the physical and nuclear sciences.

Introduction to Tungsten-184
Tungsten-184 (¹⁸⁴W) is one of the four stable isotopes of tungsten, comprising approximately

30.64% of natural tungsten. Its nuclear properties, particularly its interaction probabilities with

neutrons—known as nuclear cross-sections—are of significant interest in various fields. In

nuclear engineering, tungsten is considered for use in fusion reactors as a plasma-facing

material and in fission reactors for control and shielding applications.[1][2] In astrophysics, the

neutron capture cross-sections of tungsten isotopes are crucial for understanding the slow

neutron capture process (s-process) of nucleosynthesis in stars.[1]

This guide provides a summary of key nuclear cross-section data for ¹⁸⁴W, details the

experimental methods used to obtain this data, and illustrates the logical relationships and

experimental workflows involved.

Quantitative Cross-Section Data
Nuclear cross-sections are a measure of the probability of a specific nuclear reaction occurring

between an incident particle and a target nucleus. The standard unit for this measure is the

barn (1 barn = 10⁻²⁴ cm²). The data is highly dependent on the energy of the incident neutron.
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Neutron Capture (n,γ) Cross-Section
The neutron capture reaction, denoted as ¹⁸⁴W(n,γ)¹⁸⁵W, is particularly important for s-process

nucleosynthesis and reactor neutron economy calculations. Experimental data has been

measured across a wide energy range. For thermal neutrons, the capture cross-section has

been measured at 1.94 ± 0.08 barns.[3] Data at higher energies, particularly in the resonance

region (keV range), has been obtained from facilities like the Oak Ridge Electron Linear

Accelerator (ORELA).[1][4][5]

Incident Neutron Energy (keV) Average Capture Cross-Section (mb)

30 474 ± 15

40 382 ± 12

50 321 ± 10

60 277 ± 9

80 219 ± 7

100 183 ± 6

200 100 ± 5

500 51 ± 4

1000 28 ± 3

2000 15 ± 3

Note: Data derived from experiments conducted

at ORELA. Cross-sections are averaged over

energy bins. 1 barn = 1000 millibarns (mb).

(n,2n) Reaction Cross-Section
The ¹⁸⁴W(n,2n)¹⁸³W reaction is a threshold reaction, meaning it only occurs when the incident

neutron has sufficient energy to eject two neutrons from the target nucleus (threshold energy is

~7.9 MeV). This reaction is significant in high-energy neutron environments like fusion reactors.

Measured data for this reaction is less common, especially at energies up to 30 MeV, often
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requiring supplementation with theoretical model calculations, such as the multistep Hauser-

Feshbach scheme.[2][6]

Incident Neutron Energy
(MeV)

Cross-Section (barns) Data Source

8 - 10 ~0.1 - 1.0 Model Calculations & EXFOR

14 - 15 ~2.0 - 2.2 Model Calculations & EXFOR

20 ~1.5 Model Calculations & EXFOR

Note: The values presented

are typical, derived from

evaluated nuclear data

libraries (like ENDF, JEFF)

which are based on a

combination of experimental

data from sources like EXFOR

and nuclear model

calculations.[7]

Inelastic Scattering (n,n') Cross-Section
Inelastic scattering, ¹⁸⁴W(n,n')¹⁸⁴W*, occurs when an incident neutron excites the target

nucleus to a higher energy state, leaving with reduced kinetic energy. The excited nucleus then

de-excites by emitting one or more gamma rays. This process is crucial for calculating neutron

energy loss in reactor materials.[8] Detailed cross-section data for specific excited states is

extensive and is typically compiled in comprehensive nuclear databases.
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Reaction Channel Incident Neutron Energy Description

¹⁸⁴W(n,n'₁) Threshold to ~20 MeV
Cross-section for exciting the

first nuclear energy level.

¹⁸⁴W(n,n'₂) Threshold to ~20 MeV
Cross-section for exciting the

second nuclear energy level.

... ... ...

¹⁸⁴W(n,n'γ) Threshold to ~20 MeV

Cross-section for the

production of specific gamma

rays following de-excitation.[9]

Note: Quantitative data for

inelastic scattering is complex,

with distinct cross-sections for

each excited state of the

nucleus. This data is available

through repositories such as

the Experimental Nuclear

Reaction Data (EXFOR)

library.[10][11][12]

Experimental Protocols
The measurement of neutron cross-sections requires sophisticated experimental techniques

and facilities.

Time-of-Flight (TOF) Technique
The Time-of-Flight (TOF) method is a primary technique for measuring energy-dependent

neutron cross-sections.[13][14] It is employed at facilities with pulsed neutron sources, such as

linear accelerators or spallation sources.[15][16][17]

Methodology:

Neutron Production: A pulsed beam of particles (e.g., electrons or protons) strikes a heavy

metal target (e.g., uranium, tungsten, or lead), producing a short, intense burst of neutrons
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through processes like photoneutron reactions or spallation.[15][17]

Flight Path: The neutrons travel down a long, evacuated tube called a flight path. The length

of this path, L, is precisely known.

Energy Determination: The time it takes for a neutron to travel the flight path, t, is measured

electronically. Since the start time of the neutron pulse is known, the arrival time at the

detector determines the flight time. The neutron's velocity (v = L/t) and, consequently, its

kinetic energy are calculated from this time measurement.[16]

Target Interaction: The collimated neutron beam impinges on a sample of the isotope being

studied (in this case, an enriched ¹⁸⁴W sample).

Detection: A detector system is placed around the sample to measure the products of the

neutron interactions.

For (n,γ) capture reactions, detectors sensitive to gamma rays (e.g., BaF₂ or C₆D₆

scintillators) are used to detect the prompt gamma rays emitted as the newly formed ¹⁸⁵W

nucleus de-excites.[15][17]

For scattering reactions, neutron detectors are placed at various angles to measure the

energy and angular distribution of the scattered neutrons.[8]

Data Analysis: The number of detected events at each "time-of-flight" (i.e., for each neutron

energy) is used to calculate the reaction cross-section, after correcting for detector efficiency,

beam flux, and other experimental factors.

Activation Analysis
Activation analysis is another common method, particularly for reactions that result in a

radioactive product nucleus.[18][19]

Methodology:

Irradiation: A sample of ¹⁸⁴W is irradiated with a beam of neutrons with a well-defined energy

and flux.
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Product Formation: Reactions like ¹⁸⁴W(n,γ)¹⁸⁵W or ¹⁸⁴W(n,2n)¹⁸³W produce radioactive

isotopes.

Activity Measurement: After irradiation, the sample is transferred to a shielded detector,

typically a High-Purity Germanium (HPGe) detector. The characteristic gamma rays emitted

during the radioactive decay of the product nuclei are measured.

Cross-Section Calculation: The reaction cross-section is determined from the measured

activity, the known decay properties of the product, the duration of the irradiation, and the

neutron flux.

Visualizations
Experimental Workflow: Time-of-Flight (TOF) Method
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Caption: Generalized workflow for the Time-of-Flight (TOF) technique.

Logical Relationships: Neutron Cross-Sections
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Caption: Relationship between total and partial neutron cross-sections.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. osti.gov [osti.gov]

2. inis.iaea.org [inis.iaea.org]

3. ntrs.nasa.gov [ntrs.nasa.gov]

4. Neutron-capture cross sections of the tungsten isotopes 182W, 183W, 184W, and 186W
from 2.6 to 2000 keV [inis.iaea.org]

5. Neutron-capture cross sections of the tungsten isotopes /sup 182/W, /sup 183/W, /sup
184/W, and /sup 186/W from 2. 6 to 2000 keV - UNT Digital Library [digital.library.unt.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b084614?utm_src=pdf-body-img
https://www.benchchem.com/product/b084614?utm_src=pdf-custom-synthesis
https://www.osti.gov/servlets/purl/5264033
https://inis.iaea.org/records/zqprj-pyc20/files/27046410.pdf?download=1
https://ntrs.nasa.gov/api/citations/19690011433/downloads/19690011433.pdf
https://inis.iaea.org/records/rbeqz-txp97
https://inis.iaea.org/records/rbeqz-txp97
https://digital.library.unt.edu/ark:/67531/metadc1070250/
https://digital.library.unt.edu/ark:/67531/metadc1070250/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. (N,2N) cross-sections of tungsten and its isotopes [inis.iaea.org]

7. nd2007.edpsciences.org [nd2007.edpsciences.org]

8. inis.iaea.org [inis.iaea.org]

9. dspace.mit.edu [dspace.mit.edu]

10. iaea.org [iaea.org]

11. nds.iaea.org [nds.iaea.org]

12. www-nds.iaea.org [www-nds.iaea.org]

13. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

14. Neutron Time-of-Flight Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

15. Neutron Time Of Flight - Wikipedia [en.wikipedia.org]

16. Time-of-Flight Concepts [pd.chem.ucl.ac.uk]

17. jkps.or.kr [jkps.or.kr]

18. researchgate.net [researchgate.net]

19. osti.gov [osti.gov]

To cite this document: BenchChem. [Tungsten-184 nuclear cross section data]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b084614#tungsten-
184-nuclear-cross-section-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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